Ethyl 7-cyano-2-oxoheptanoate

• IUPAC Name: ethyl 7-cyano-2-oxoheptanoate
• InChI: InChI=1S/C10H15NO3/c1-2-14-10(13)9(12)7-5-3-4-6-8-11/h2-7H2,1H3
• InChI Key: VXGHEWJJXAKEGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CCCCCC#N
• Molecular Formula: C10H15NO3
• DSSTOX Substance ID: DTXSID40641279
• Molecular Weight: 197.23 g/mol
• CAS RN: 890097-92-4

Description

Ethyl 7-cyano-2-oxoheptanoate is a chemical compound with the molecular formula C10H15NO3. It is used in various chemical reactions and is a key component in the synthesis of several heterocyclic compounds.

Synthesis Analysis

The synthesis of Ethyl 7-cyano-2-oxoheptanoate involves several steps. One method involves the Grignard reaction on 1-bromo-5-chloropentane and magnesium to obtain a Grignard reagent reaction solution. This is followed by a condensation reaction on the reaction solution and diethyl oxalate, and treatment to obtain a crude product of Ethyl 7-cyano-2-oxoheptanoate. Another method involves the use of cyanoacetohydrazides as precursors in reactions leading to the construction of heterocycles.

Molecular Structure Analysis

The molecular structure of Ethyl 7-cyano-2-oxoheptanoate is determined by its molecular formula, C10H15NO3. The structure can be analyzed using single-crystal X-ray diffraction. The structures assemble via weak C–H···O=C/O (nitro group), C–H···N, and π–π intermolecular interactions which contribute towards the stability.

Chemical Reactions Analysis

Ethyl 7-cyano-2-oxoheptanoate is involved in various chemical reactions. For instance, it can be used in the synthesis of heterocyclic compounds via different types of reactions, including cyclocondensation and cyclization. It can also undergo reactions with numerous reactants (nucleophiles and electrophiles) to synthesize a variety of polyfunctional heterocyclic compounds of biological interest.

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 7-cyano-2-oxoheptanoate can be determined using various methods. For instance, its molecular weight is 197.23. More detailed properties such as density, boiling point, and other characteristics can be obtained through further analysis.

Scientific Research Applications

• Cancer Research

  • Ethyl 7-cyano-2-oxoheptanoate is used in cancer research. It’s a certified reference material used for highly accurate and reliable data analysis.
  • Unfortunately, the specific methods of application or experimental procedures were not detailed in the source.
  • The outcomes of this application are also not specified in the source.

• Synthesis of Coumarin-3-carboxylate Ester

  • Ethyl cyanoacetate, which is similar to Ethyl 7-cyano-2-oxoheptanoate, is used in the synthesis of coumarin-3-carboxylate ester.
  • The condensation of ethyl cyanoacetate and salicylaldehyde affords either coumarin-3-carboxylate ester or 3-cyancoumarin as the final product. The product distribution correlates well with the acid–base properties of the catalyst and the ability of the catalyst for forming complex by hydrogen bonds.
  • An efficient and facile approach was developed for the preparation of coumarin-3-carboxylate ester as a major product from the reaction of ethyl cyanoacetate with salicylaldehyde. Low-transition-temperature mixture (LTTM) formed from L- proline and oxalic acid was proved as an inexpensive, easily available, and efficient promoter which not only affords the products in high yields but also avoids the use of hazardous solvent and tedious isolation procedures.
  • The outcomes of this application are the synthesis of coumarin-3-carboxylate ester in high yields.

• Chemical Standards

  • Ethyl 7-Chloro-2-oxoheptanoate, which is similar to Ethyl 7-cyano-2-oxoheptanoate, is used as a certified reference material for highly accurate and reliable data analysis.
  • Unfortunately, the specific methods of application or experimental procedures were not detailed in the source.
  • The outcomes of this application are also not specified in the source.

• Chemical Synthesis

  • Ethyl 7-chloro-2-oxoheptanoate, which is similar to Ethyl 7-cyano-2-oxoheptanoate, is available for purchase from Sigma-Aldrich. It’s likely used in various chemical syntheses, although the specific applications are not detailed in the source.
  • Unfortunately, the specific methods of application or experimental procedures were not detailed in the source.
  • The outcomes of this application are also not specified in the source.

• Chemical Standards

  • Ethyl 7-Chloro-2-oxoheptanoate, which is similar to Ethyl 7-cyano-2-oxoheptanoate, is used as a certified reference material for highly accurate and reliable data analysis.
  • Unfortunately, the specific methods of application or experimental procedures were not detailed in the source.
  • The outcomes of this application are also not specified in the source.

• Chemical Synthesis

  • Ethyl 7-chloro-2-oxoheptanoate, which is similar to Ethyl 7-cyano-2-oxoheptanoate, is available for purchase from Sigma-Aldrich. It’s likely used in various chemical syntheses, although the specific applications are not detailed in the source.
  • Unfortunately, the specific methods of application or experimental procedures were not detailed in the source.
  • The outcomes of this application are also not specified in the source.

Safety And Hazards

Ethyl 7-cyano-2-oxoheptanoate should be handled with care due to its potential hazards. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. Therefore, it is recommended to use protective clothing and eye protection when handling this chemical.

Future Directions

Ethyl 7-cyano-2-oxoheptanoate has potential applications in the synthesis of various heterocyclic compounds. Its use in the synthesis of highly substituted tetrahydroquinolines has been reported. Future research could explore more efficient and environmentally friendly methods for the synthesis of Ethyl 7-cyano-2-oxoheptanoate and its derivatives, as well as their potential applications in various fields.